2,6-Difluoro-3-(trifluomethyl)toluene

• IUPAC Name: 1,3-difluoro-2-methyl-4-(trifluoromethyl)benzene
• InChI: InChI=1S/C8H5F5/c1-4-6(9)3-2-5(7(4)10)8(11,12)13/h2-3H,1H3
• InChI Key: VBJFRYZDOJFSHU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1F)C(F)(F)F)F
• Molecular Formula: C8H5F5
• Molecular Weight: 196.12 g/mol

Description

2,6-Difluoro-3-(trifluomethyl)toluene, also known as 2,6-Difluorotoluene, is an organic compound with the molecular formula C7H5F3. It is a colorless, volatile liquid with a strong odor and is used as a solvent in organic synthesis. It is also used as a reagent in the synthesis of various pharmaceuticals, agrochemicals, and other compounds. 2,6-Difluorotoluene is an important intermediate in the synthesis of many compounds, including 2,6-difluorobenzoic acid, 2,6-difluorobenzaldehyde, and 2,6-difluorobenzyl alcohol.

Mechanism of Action

2,6-Difluoro-3-(trifluomethyl)toluenetoluene is a volatile, colorless liquid with a strong odor. It has a low boiling point and is soluble in most organic solvents. It is a strong base, which means it can react with acids to form salts. It is also a strong nucleophile, which means it can react with electrophiles to form new compounds.
Biochemical and Physiological Effects
2,6-Difluoro-3-(trifluomethyl)toluenetoluene is a volatile, colorless liquid with a strong odor. It is a strong base and can react with acids to form salts. In addition, it is a strong nucleophile and can react with electrophiles to form new compounds. It has been used in the synthesis of a variety of compounds, including 2,6-difluorobenzoic acid, 2,6-difluorobenzaldehyde, and 2,6-difluorobenzyl alcohol.

Advantages and Limitations for Lab Experiments

2,6-Difluoro-3-(trifluomethyl)toluenetoluene has several advantages and limitations when used in laboratory experiments. It is a volatile liquid with a low boiling point, making it easy to handle and store. It is also soluble in most organic solvents, making it easy to use in a variety of experiments. Additionally, it is a strong base and a strong nucleophile, making it a useful reagent in organic synthesis. On the other hand, it is a volatile liquid and can be hazardous if not handled properly. It is also flammable and should be stored in a cool, dry place away from heat and open flames.

Future Directions

In the future, 2,6-Difluoro-3-(trifluomethyl)toluenetoluene could be used in the synthesis of new compounds with unique properties. It could also be used as a reagent in the synthesis of agrochemicals and pharmaceuticals. Additionally, it could be used in the development of new materials, such as polymers and nanomaterials. Furthermore, it could be used in the development of new catalysts, such as those used in the synthesis of organic compounds. Finally, it could be used to study the structure and reactivity of organic compounds.

Synthesis Methods

2,6-Difluoro-3-(trifluomethyl)toluenetoluene can be synthesized by the reaction of trifluoromethyl iodide with toluene in the presence of a base such as potassium carbonate or sodium hydroxide. The reaction is carried out in an inert atmosphere, such as nitrogen or argon, at temperatures between 80 and 100°C. The yield of the reaction is typically in the range of 80-90%.

Scientific Research Applications

2,6-Difluoro-3-(trifluomethyl)toluenetoluene is widely used in scientific research for its unique properties. It has been used in the synthesis of a variety of compounds, including 2,6-difluorobenzoic acid, 2,6-difluorobenzaldehyde, and 2,6-difluorobenzyl alcohol. It has also been used as a solvent in organic synthesis and as a reagent in the synthesis of various pharmaceuticals, agrochemicals, and other compounds.